Cas no 1030102-38-5 (1-(4-chlorophenyl)-1,2,3,4-tetrahydropyrazine-2,3-dione)

• Product Name: 1-(4-chlorophenyl)-1,2,3,4-tetrahydropyrazine-2,3-dione
• CAS No: 1030102-38-5
• MF: C₁₀H₇ClN₂O₂
• MW: 222.627781152725
• MDL: MFCD12401760
• CID: 5156545
• Update Time: 2025-06-15

1-(4-chlorophenyl)-1,2,3,4-tetrahydropyrazine-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 4-(4-chlorophenyl)-1H-pyrazine-2,3-dione
• 1-(4-chlorophenyl)-1,2,3,4-tetrahydropyrazine-2,3-dione

• MDL： MFCD12401760
• Inchi： 1S/C10H7ClN2O2/c11-7-1-3-8(4-2-7)13-6-5-12-9(14)10(13)15/h1-6H,(H,12,14)
• InChI Key： NUSDWVHAEOXSKM-UHFFFAOYSA-N
• SMILES： C1(=O)NC=CN(C2=CC=C(Cl)C=C2)C1=O

Additional information on 1-(4-chlorophenyl)-1,2,3,4-tetrahydropyrazine-2,3-dione

Professional Introduction to 1-(4-chlorophenyl)-1,2,3,4-tetrahydropyrazine-2,3-dione (CAS No. 1030102-38-5)

1-(4-chlorophenyl)-1,2,3,4-tetrahydropyrazine-2,3-dione is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This heterocyclic compound, characterized by its chlorophenyl and tetrahydropyrazine-dione moieties, serves as a versatile scaffold for the development of novel therapeutic agents. The molecular structure of this compound not only suggests potential biological activity but also opens up avenues for further chemical modifications to enhance its pharmacological properties.

The compound's chemical formula and molecular weight are critical parameters that define its physical and chemical characteristics. With a CAS number of 1030102-38-5, it has been extensively studied for its potential applications in medicinal chemistry. The presence of a chlorine substituent at the para position of the phenyl ring influences its reactivity and interaction with biological targets, making it an attractive candidate for drug design.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of tetrahydropyrazine derivatives due to their reported bioactivity. Specifically, derivatives of 1-(4-chlorophenyl)-1,2,3,4-tetrahydropyrazine-2,3-dione have been investigated for their potential role in modulating various biological pathways. For instance, studies have highlighted its significance in the development of compounds that exhibit inhibitory effects on enzymes involved in inflammatory responses and cancer progression.

The tetrahydropyrazine-dione moiety is particularly noteworthy for its ability to engage in hydrogen bonding and form stable complexes with biological molecules. This characteristic has been leveraged in the design of molecules targeting specific receptors and enzymes. Recent research has demonstrated that modifications to this core structure can significantly alter the pharmacokinetic profile and binding affinity of the resulting compounds.

One of the most compelling aspects of 1-(4-chlorophenyl)-1,2,3,4-tetrahydropyrazine-2,3-dione is its potential as a precursor for more complex drug candidates. Researchers have utilized this compound as a building block to synthesize derivatives with enhanced selectivity and reduced toxicity. The chlorophenyl group provides a handle for further functionalization through various chemical reactions such as nucleophilic aromatic substitution and metal-catalyzed cross-coupling reactions.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies have been employed to streamline the process, ensuring scalability for industrial applications. Techniques such as catalytic hydrogenation and protecting group strategies are commonly used to construct the tetrahydropyrazine-dione core.

In terms of biological activity, preliminary studies have suggested that derivatives of 1-(4-chlorophenyl)-1,2,3,4-tetrahydropyrazine-2,3-dione may possess properties relevant to neurological disorders and metabolic diseases. The ability of these compounds to interact with specific targets has prompted further investigation into their therapeutic potential. Preclinical studies are ongoing to elucidate their mechanisms of action and assess their safety profiles.

The integration of computational chemistry and high-throughput screening has accelerated the discovery process for novel drug candidates derived from this scaffold. Molecular modeling techniques have been instrumental in predicting binding interactions and optimizing lead structures before experimental validation. This approach has not only saved time but also improved the efficiency of drug development pipelines.

The future prospects for 1-(4-chlorophenyl)-1,2,3,4-tetrahydropyrazine-2,3-dione are promising given its structural versatility and biological relevance. Continued research efforts are expected to yield new insights into its pharmacological properties and expand its applications in therapeutic areas such as oncology and neurology. Collaborative initiatives between academic institutions and pharmaceutical companies will be crucial in translating these findings into tangible medical benefits.

In conclusion, 1-(4-chlorophenyl)-1,2,3,4-tetrahydropyrazine-2,3-dione (CAS No. 1030102-38-5) represents a valuable asset in modern medicinal chemistry. Its unique structural features and reported bioactivity make it an attractive scaffold for developing innovative therapeutic agents. As research progresses，this compound is poised to play a pivotal role in addressing unmet medical needs across various disease domains.